Cas no 1394780-32-5 (N-(1-cyano-1-cyclopropylethyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide
• CAS No: 1394780-32-5
• MF: C₁₇H₂₄N₆O₂
• MW: 344.411462783813
• CID: 6532895
• PubChem ID: 71872275
• Update Time: 2025-07-16

N-(1-cyano-1-cyclopropylethyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1268957323
• N-(1-cyano-1-cyclopropylethyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide
• N-(1-cyano-1-cyclopropylethyl)-2-[2-[(pyridazin-3-ylamino)methyl]morpholin-4-yl]acetamide
• EN300-26687141
• AKOS033217392
• 1394780-32-5

• Inchi： 1S/C17H24N6O2/c1-17(12-18,13-4-5-13)21-16(24)11-23-7-8-25-14(10-23)9-19-15-3-2-6-20-22-15/h2-3,6,13-14H,4-5,7-11H2,1H3,(H,19,22)(H,21,24)
• InChI Key： NNMSTGPDXIAQLB-UHFFFAOYSA-N
• SMILES： O1CCN(CC1CNC1=CC=CN=N1)CC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 344.19607403g/mol
• Monoisotopic Mass: 344.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide

Comprehensive Overview of N-(1-cyano-1-cyclopropylethyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide (CAS 1394780-32-5)

N-(1-cyano-1-cyclopropylethyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide (CAS 1394780-32-5) is a structurally complex and pharmacologically significant compound that has garnered attention in medicinal chemistry and drug discovery. This molecule features a unique combination of functional groups, including a cyano-cyclopropyl moiety, a morpholine ring, and a pyridazine scaffold, which collectively contribute to its potential biological activity. Researchers are particularly interested in its applications as a modulator of enzymatic pathways or receptor interactions, though its exact mechanism remains under investigation.

The compound's molecular structure is characterized by its multifunctional design, which enables it to interact with diverse biological targets. The presence of the pyridazin-3-ylamino group suggests potential kinase inhibition properties, a hot topic in oncology and inflammation research. Meanwhile, the morpholin-4-yl fragment is commonly found in FDA-approved drugs, enhancing the compound's drug-likeness and bioavailability. Such features align with current trends in precision medicine and targeted therapy, addressing frequent search queries like "kinase inhibitors for cancer" or "morpholine derivatives in drug design."

From a synthetic perspective, CAS 1394780-32-5 exemplifies modern fragment-based drug discovery strategies. Its cyclopropyl and cyano groups are often employed to improve metabolic stability—a key concern in pharmaceutical development. This aligns with industry demands for compounds with longer half-lives, a recurring theme in forums discussing "optimizing drug metabolism" or "improving pharmacokinetics." Computational chemists may also explore this molecule's 3D conformation using molecular docking tools, a technique frequently searched by students and professionals alike.

The acetamide linker in this compound provides flexibility in binding interactions, while the pyridazine ring offers hydrogen-bonding capabilities—critical for achieving selectivity in drug-target engagement. Such attributes resonate with trending discussions about "hydrogen bond donors in drug design" or "scaffold hopping strategies." Analytical chemists studying 1394780-32-5 typically employ advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance), terms highly searched in academic and industrial laboratories.

Ongoing research into N-(1-cyano-1-cyclopropylethyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide may explore its potential in neurodegenerative diseases or autoimmune disorders, given the prevalence of morpholine-containing drugs in these areas. This connects to popular health-related searches such as "new treatments for Alzheimer's" or "immune system modulators." The compound's logP (partition coefficient) and PSA (polar surface area) values—frequently queried parameters in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies—likely fall within ranges suitable for blood-brain barrier penetration, expanding its therapeutic possibilities.

In conclusion, CAS 1394780-32-5 represents an intriguing case study in contemporary medicinal chemistry, blending structural novelty with biologically relevant motifs. Its investigation addresses multiple trending topics in life sciences, from computational drug design to structure-activity relationships, making it a subject of enduring interest across scientific communities and search engine inquiries worldwide.